Cas no 874912-77-3 ((S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride)

• Product Name: (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride
• CAS No: 874912-77-3
• MF: C₁₆H₁₆ClNO
• MW: 273.757343292236
• CID: 5041249
• PubChem ID: 11623206
• Update Time: 2026-02-28

(S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride
• 874912-77-3
• MFCD18375546
• D81671
• (S)-2-Amino-2-(anthracen-9-yl)ethan-1-olhydrochloride
• (2S)-2-Amino-2-(9-anthryl)ethan-1-ol HCl
• BS-47488
• (2S)-2-amino-2-(anthracen-9-yl)ethanol hydrochloride
• (2S)-2-amino-2-anthracen-9-ylethanol;hydrochloride
• CS-0162066

• Inchi： 1S/C16H15NO.ClH/c17-15(10-18)16-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)16;/h1-9,15,18H,10,17H2;1H/t15-;/m1./s1
• InChI Key： YDYIILJVVXUUBO-XFULWGLBSA-N
• SMILES： Cl.OC[C@H](C1C2C=CC=CC=2C=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 273.0920418g/mol
• Monoisotopic Mass: 273.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride

Recent Advances in the Study of (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride (CAS: 874912-77-3)

The compound (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride (CAS: 874912-77-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its anthracene moiety, has shown promising potential in various applications, including drug development, molecular recognition, and asymmetric synthesis. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its unique properties and therapeutic possibilities.

One of the key areas of research has been the optimization of synthetic routes for (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient enantioselective synthesis using chiral auxiliaries, achieving high yields and excellent enantiomeric purity. The researchers highlighted the importance of this compound as a building block for more complex molecules, particularly in the development of novel anticancer agents. The anthracene group, known for its intercalating properties, suggests potential DNA-binding capabilities, which could be leveraged in targeted therapies.

In addition to its synthetic utility, (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride has been investigated for its biological activities. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2023) explored its inhibitory effects on specific kinase enzymes implicated in inflammatory pathways. The results indicated moderate to strong inhibition, suggesting its potential as a lead compound for anti-inflammatory drug development. Further molecular docking studies revealed favorable interactions with the active sites of these enzymes, providing a structural basis for future optimization.

The compound's physicochemical properties have also been a subject of interest. A comprehensive analysis (Chemical & Pharmaceutical Bulletin, 2023) reported its solubility, stability, and partition coefficients, which are critical parameters for drug formulation. The study found that while the hydrochloride salt form improves solubility, the anthracene moiety contributes to significant lipophilicity, posing challenges for bioavailability. Researchers are now exploring prodrug strategies and nanoformulations to address these limitations.

Looking ahead, the potential applications of (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride extend beyond therapeutics. Its fluorescent properties, attributed to the anthracene group, make it a candidate for bioimaging and diagnostic applications. Preliminary studies have shown its ability to selectively bind to certain cellular structures, enabling visualization under fluorescence microscopy. This dual functionality—therapeutic and diagnostic—positions it as a promising theranostic agent.

In conclusion, recent research on (S)-2-Amino-2-(anthracen-9-yl)ethan-1-ol hydrochloride (CAS: 874912-77-3) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. From its role as a synthetic intermediate to its therapeutic and diagnostic applications, this compound continues to inspire innovative research. Future studies are expected to focus on optimizing its pharmacokinetic properties and expanding its utility in precision medicine.